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Compound of Interest

Compound Name:
5-Tert-butyl-2-iodo-1,3-

dimethylbenzene

Cat. No.: B1333875 Get Quote

An In-depth Technical Guide to 5-tert-butyl-2-iodo-1,3-dimethylbenzene

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 5-tert-butyl-2-iodo-1,3-dimethylbenzene, tailored for researchers, scientists,

and professionals in drug development.

Core Chemical Properties
5-tert-butyl-2-iodo-1,3-dimethylbenzene is a substituted aromatic compound with the

molecular formula C₁₂H₁₇I.[1][2][3] Its structure features a benzene ring with two methyl groups,

a tert-butyl group, and an iodine atom. This substitution pattern makes it a valuable

intermediate in organic synthesis.[1]

Quantitative Data Summary
The physical and chemical properties of 5-tert-butyl-2-iodo-1,3-dimethylbenzene are

summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₂H₁₇I [1][2][3][4]

Molecular Weight 288.17 g/mol [1][2][3][4]

Melting Point 53.0-63.0 °C [1][5][6]

Boiling Point (Predicted) 272.7 ± 19.0 °C [6]

Density (Predicted) 1.367 ± 0.06 g/cm³ [6]

Appearance
White to pale yellow crystals or

powder
[4][5]

Purity ≥96.0% (by GC) [5]

CAS Number 5122-20-3 [2][3][7]

Synonyms

5-tert-Butyl-2-iodo-m-xylene, 4-

tert-Butyl-2,6-

dimethyliodobenzene

[3][4][6]

Reactivity and Synthetic Applications
The chemical behavior of 5-tert-butyl-2-iodo-1,3-dimethylbenzene is primarily dictated by the

presence of the bulky tert-butyl group and the reactive iodine atom.[1] The iodine atom is a

good leaving group, making the compound susceptible to various nucleophilic substitution

reactions.[1] The steric hindrance provided by the adjacent methyl and tert-butyl groups can

influence the regioselectivity of these reactions.

The compound can also participate in radical reactions, particularly through thermolysis,

leading to the formation of radical intermediates that can engage in further chemical

transformations.[1] Due to the low electrophilicity of molecular iodine, the synthesis of this

compound typically requires an oxidizing agent to generate a more reactive iodine species for

electrophilic aromatic substitution.[1]
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General Reactivity of 5-tert-butyl-2-iodo-1,3-dimethylbenzene

5-tert-butyl-2-iodo-1,3-dimethylbenzene
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Caption: General reaction pathways for 5-tert-butyl-2-iodo-1,3-dimethylbenzene.

Experimental Protocols
Synthesis via Electrophilic Iodination
A common method for the synthesis of 5-tert-butyl-2-iodo-1,3-dimethylbenzene is the direct

iodination of 1-tert-butyl-3,5-dimethylbenzene.[1] This reaction is an example of electrophilic

aromatic substitution.

Materials:

1-tert-butyl-3,5-dimethylbenzene

Iodine (I₂)

Oxidizing agent (e.g., periodic acid, nitric acid)
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Solvent (e.g., acetic acid, dichloromethane)

Sodium thiosulfate solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

Dissolve 1-tert-butyl-3,5-dimethylbenzene in the chosen solvent in a round-bottom flask.

Add iodine and the oxidizing agent to the solution.

Stir the mixture at room temperature or with gentle heating until the reaction is complete

(monitored by TLC or GC).

Cool the reaction mixture and quench with a solution of sodium thiosulfate to remove excess

iodine.

Neutralize the mixture with a saturated solution of sodium bicarbonate.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography.
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Synthesis Workflow

1. Dissolve Reactants
(1-tert-butyl-3,5-dimethylbenzene, I₂, Oxidizing Agent)

2. Reaction
(Stirring)

3. Quenching
(Sodium Thiosulfate)

4. Neutralization
(Sodium Bicarbonate)

5. Extraction
(Organic Solvent)

6. Drying and Filtration

7. Solvent Evaporation

8. Purification
(Recrystallization/Chromatography)

Final Product
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Caption: A typical workflow for the synthesis of 5-tert-butyl-2-iodo-1,3-dimethylbenzene.
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Safety and Handling
Based on available safety data for similar iodo-aromatic compounds, 5-tert-butyl-2-iodo-1,3-
dimethylbenzene should be handled with care. It may cause skin and serious eye irritation, as

well as respiratory irritation.[6][8] Standard laboratory safety protocols should be followed,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood. The compound is

light-sensitive and should be stored accordingly.[6]

Conclusion
5-tert-butyl-2-iodo-1,3-dimethylbenzene is a key synthetic intermediate with well-defined

chemical and physical properties. Its reactivity, primarily centered around the iodine substituent,

allows for its use in a variety of organic transformations. The provided synthesis protocol

outlines a standard method for its preparation, enabling its accessibility for research and

development purposes. Proper safety precautions are essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-tert-butyl-2-iodo-1,3-dimethylbenzene chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333875#5-tert-butyl-2-iodo-1-3-dimethylbenzene-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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